![molecular formula C10H8F2N2O B1458294 5-(Difluoromethoxy)quinolin-8-amine CAS No. 1594056-86-6](/img/structure/B1458294.png)
5-(Difluoromethoxy)quinolin-8-amine
Overview
Description
5-(Difluoromethoxy)quinolin-8-amine is a chemical compound with a molecular weight of 210.18 and a molecular formula of C10H8F2N2O . It is used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H8F2N2O/c11-10(12)15-8-4-3-7(13)9-6(8)2-1-5-14-9/h1-5,10H,13H2 .Physical And Chemical Properties Analysis
This compound is a solid substance that should be stored at room temperature .Scientific Research Applications
Chemical Synthesis and Modification
5-(Difluoromethoxy)quinolin-8-amine serves as a foundational compound in the synthesis of various chemically modified quinolines, demonstrating its utility in creating molecules with potential applications in medicinal chemistry and material science. For instance, its interaction with sodium or potassium amide in liquid ammonia highlights its reactivity towards nucleophilic addition and aminodefluorination, leading to derivatives with varied functional groups (Gurskaya, Selivanova, & Shteingarts, 2012). Such chemical modifications expand the utility of quinoline derivatives in synthesizing complex organic molecules.
Antimicrobial Applications
The synthesis of novel pyrazolo[3,4-d]pyrimidine derivatives from quinoline compounds has shown promising antimicrobial properties. These compounds have been tested for their antibacterial and antifungal activities, suggesting the potential of quinoline derivatives in developing new antimicrobial agents (Holla, Mahalinga, Karthikeyan, Akberali, & Shetty, 2006). This indicates the relevance of this compound in creating compounds with significant biological activities.
Bioactive Molecule Development
Further, the one-pot synthesis approach using quinolinyl amino nitriles has been explored for antidiabetic, anti-inflammatory, and antioxidant applications, demonstrating the compound's role in the development of bioactive molecules with potential therapeutic effects (Dalavai, Gomathi, Naresh, & Khan, 2020). Such studies highlight the importance of quinoline derivatives in medicinal chemistry, particularly in designing molecules with specific biological functions.
Catalysis and Material Science
Quinoline derivatives have also found applications in catalysis and material science. For example, the copper-catalyzed remote C-H amination of quinolines demonstrates the utility of these compounds in synthesizing amino-substituted bioactive scaffolds, which are valuable in pharmaceutical research (Sahoo, Reddy, Ramakrishna, & Baidya, 2016). Additionally, quinoline-based ligands have been used in metal complexation for catalyzing polymerization reactions, indicating their role in developing new materials and catalysts (Qiao, Ma, & Wang, 2011).
Safety and Hazards
Properties
IUPAC Name |
5-(difluoromethoxy)quinolin-8-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2O/c11-10(12)15-8-4-3-7(13)9-6(8)2-1-5-14-9/h1-5,10H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWTQKVKKARCGCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2N=C1)N)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.